METHYL 2-METHYL-5-{N-[4-(PROPAN-2-YL)BENZENESULFONYL]CYCLOHEXANEAMIDO}-1-BENZOFURAN-3-CARBOXYLATE

• Molecular Formula: C27H31NO6S
• Molecular Weight: 497.6 g/mol
• IUPAC Name: methyl 5-[cyclohexanecarbonyl-(4-propan-2-ylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C27H31NO6S/c1-17(2)19-10-13-22(14-11-19)35(31,32)28(26(29)20-8-6-5-7-9-20)21-12-15-24-23(16-21)25(18(3)34-24)27(30)33-4/h10-17,20H,5-9H2,1-4H3
• InChI Key: FNQZLWSHPPZSKW-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)C(C)C)C(=O)OC

Description

METHYL 2-METHYL-5-{N-[4-(PROPAN-2-YL)BENZENESULFONYL]CYCLOHEXANEAMIDO}-1-BENZOFURAN-3-CARBOXYLATE is a complex organic compound with a molecular formula of C27H31NO6S and a molecular weight of 497.6 g/mol. This compound is characterized by its unique structure, which includes a benzofuran ring, a sulfonyl group, and a cyclohexylcarbonyl group. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of METHYL 2-METHYL-5-{N-[4-(PROPAN-2-YL)BENZENESULFONYL]CYCLOHEXANEAMIDO}-1-BENZOFURAN-3-CARBOXYLATE involves multiple steps, including the formation of the benzofuran ring and the introduction of the sulfonyl and cyclohexylcarbonyl groups. The reaction conditions typically require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. .

Scientific Research Applications

METHYL 2-METHYL-5-{N-[4-(PROPAN-2-YL)BENZENESULFONYL]CYCLOHEXANEAMIDO}-1-BENZOFURAN-3-CARBOXYLATE is utilized in several scientific research fields:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is conducted to explore its potential therapeutic applications and pharmacological properties.

Industry: It may be used in the development of new materials or as a precursor in various industrial processes

Mechanism of Action

The mechanism by which METHYL 2-METHYL-5-{N-[4-(PROPAN-2-YL)BENZENESULFONYL]CYCLOHEXANEAMIDO}-1-BENZOFURAN-3-CARBOXYLATE exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the activity of enzymes, receptors, or other proteins, ultimately affecting cellular processes. The exact molecular targets and pathways involved depend on the specific context in which the compound is used .

Comparison with Similar Compounds

When compared to similar compounds, METHYL 2-METHYL-5-{N-[4-(PROPAN-2-YL)BENZENESULFONYL]CYCLOHEXANEAMIDO}-1-BENZOFURAN-3-CARBOXYLATE stands out due to its unique combination of functional groups and structural features. Similar compounds may include other benzofuran derivatives or sulfonyl-containing molecules. The uniqueness of this compound lies in its specific arrangement of functional groups, which can lead to distinct chemical and biological properties .